Cas no 1260751-84-5 (4-Fluorobenzo[d]isoxazole)

• Product Name: 4-Fluorobenzo[d]isoxazole
• CAS No: 1260751-84-5
• MF: C₇H₄FNO
• MW: 137.111165046692
• CID: 1081794
• PubChem ID: 54438105
• Update Time: 2025-05-21

4-Fluorobenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzo[d]isoxazole
• 4-fluoro-1,2-benzoxazole
• 1260751-84-5
• DTXSID80711324
• A920843

• MDL： MFCD13193492
• Inchi： 1S/C7H4FNO/c8-6-2-1-3-7-5(6)4-9-10-7/h1-4H
• InChI Key： WIJSJASAYRSKBG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=NO2

Computed Properties

• Exact Mass: 137.027691913g/mol
• Monoisotopic Mass: 137.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

4-Fluorobenzo[d]isoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 4-Fluorobenzo[d]isoxazole

Comprehensive Guide to 4-Fluorobenzo[d]isoxazole (CAS No. 1260751-84-5): Properties, Applications, and Market Insights

4-Fluorobenzo[d]isoxazole (CAS No. 1260751-84-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated isoxazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential due to the growing demand for fluorinated compounds in drug discovery and material science.

The molecular structure of 4-Fluorobenzo[d]isoxazole features a benzene ring fused with an isoxazole moiety, substituted with a fluorine atom at the 4-position. This configuration enhances its reactivity and stability, making it suitable for various organic synthesis applications. The presence of fluorine, a key element in modern medicinal chemistry, improves the compound's metabolic stability and bioavailability, which is why it is frequently used in the development of new therapeutic agents.

One of the most common questions about 4-Fluorobenzo[d]isoxazole is its role in pharmaceutical intermediates. The compound serves as a building block for designing drugs targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. Its ability to modulate biological pathways has made it a subject of interest in AI-driven drug discovery, where computational models predict its interactions with various protein targets. This aligns with the current trend of using machine learning in chemistry to accelerate R&D processes.

In addition to pharmaceuticals, 4-Fluorobenzo[d]isoxazole finds applications in agrochemical formulations. Fluorinated compounds are known for their efficacy in pest control, and this derivative is no exception. Its use in developing novel pesticides and herbicides highlights its versatility, addressing the global need for sustainable crop protection solutions. With the rising focus on green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound.

The market for fluorinated isoxazole derivatives is expanding, driven by advancements in precision medicine and smart agriculture. Analysts project steady growth due to the compound's applicability in high-value industries. For those sourcing 4-Fluorobenzo[d]isoxazole, it is essential to partner with reputable suppliers who adhere to stringent quality standards, ensuring consistency for research and industrial use.

From a synthetic chemistry perspective, the preparation of 4-Fluorobenzo[d]isoxazole involves multi-step reactions, often starting from fluorobenzene derivatives. Recent innovations in catalysis and flow chemistry have optimized its production, reducing waste and improving yields. These developments are critical for meeting the demands of large-scale manufacturing while maintaining cost-efficiency.

Safety and handling of 4-Fluorobenzo[d]isoxazole require standard laboratory precautions. Although not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to preserve its integrity. Researchers often inquire about its solubility and stability profiles, which are well-documented in scientific literature for various solvents and temperatures.

Looking ahead, the future of 4-Fluorobenzo[d]isoxazole appears promising, with ongoing studies exploring its potential in material science, such as organic electronics and coatings. Its compatibility with nanotechnology applications further broadens its scope, aligning with trends in advanced functional materials. As industries continue to innovate, this compound is poised to play a pivotal role in next-generation technologies.

For those interested in the technical specifications of 4-Fluorobenzo[d]isoxazole, detailed analytical data, including NMR spectra and HPLC purity reports, are typically available from specialized chemical databases. These resources are invaluable for quality control and regulatory compliance, ensuring the compound meets the required standards for its intended applications.

In summary, 4-Fluorobenzo[d]isoxazole (CAS No. 1260751-84-5) is a versatile and high-value chemical with diverse applications in pharmaceuticals, agrochemicals, and beyond. Its unique properties and alignment with cutting-edge research trends make it a compound worth watching in the evolving landscape of specialty chemicals.